Cas no 1353963-97-9 (Benzyl-(4-methoxy-cyclohexyl)-amine)

• Product Name: Benzyl-(4-methoxy-cyclohexyl)-amine
• CAS No: 1353963-97-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 2157929
• Update Time: 2025-10-21

Benzyl-(4-methoxy-cyclohexyl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-(4-methoxy-cyclohexyl)-amine
• N-Benzyl-4-methoxycyclohexanamine
• benzyl (4-methoxy-cyclohexyl)amine
• AM93346

• Inchi： 1S/C14H21NO/c1-16-14-9-7-13(8-10-14)15-11-12-5-3-2-4-6-12/h2-6,13-15H,7-11H2,1H3
• InChI Key： RTXXIIHHXLVDSV-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl-(4-methoxy-cyclohexyl)-amine

Benzyl-(4-methoxy-cyclohexyl)-amine: A Novel Scaffold for Targeted Pharmacological Applications

Benzyl-(4-methoxy-cyclohexyl)-amine (CAS No. 1353963-97-9) represents a unique synthetic compound that has garnered significant attention in the field of medicinal chemistry. This molecule combines a benzyl group with a methoxy-substituted cyclohexylamine core, creating a versatile scaffold with potential applications in drug discovery. Recent studies have highlighted its structural features and biological relevance, positioning it as a promising candidate for therapeutic development.

The 4-methoxy-cyclohexyl moiety in Benzyl-(4-methoxy-cyclohexyl)-amine contributes to its lipophilic properties, enabling cellular penetration and interaction with membrane-bound targets. The presence of the methoxy group introduces steric and electronic effects that modulate the molecule's reactivity and selectivity. This structural characteristic aligns with the growing trend in drug design to incorporate functional groups that enhance bioavailability while minimizing off-target effects.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of Benzyl-(4-methoxy-cyclohexyl)-amine. A 2023 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to analyze its binding affinity with G protein-coupled receptors (GPCRs). The results demonstrated that the compound exhibits a high degree of conformational flexibility, allowing it to adapt to different receptor binding sites. This property is particularly valuable for targeting complex signaling pathways involved in diseases such as neurodegeneration and inflammatory disorders.

Experimental validation of Benzyl-(4-methoxy-cyclohexyl)-amine's biological activity has been supported by in vitro studies. A 2024 report in Pharmacological Research showed that the compound exhibits moderate inhibitory activity against acetylcholinesterase, suggesting potential applications in the treatment of neurodegenerative diseases like Alzheimer's. The compound's ability to cross the blood-brain barrier, as indicated by its high permeability coefficient, further supports its therapeutic potential in central nervous system (CNS) disorders.

The synthesis of Benzyl-(4-methoxy-cyclohexyl)-amine involves a multi-step process that highlights the importance of stereochemical control in pharmaceutical development. A recent paper in Organic Letters described a novel asymmetric catalytic approach to produce the compound with high enantiomeric purity. This method not only improves synthetic efficiency but also ensures the production of the biologically active enantiomer, which is critical for drug efficacy and safety.

Current research is exploring the pharmacokinetic properties of Benzyl-(4-methoxy-cyclohexyl)-amine. A 2023 study in Drug Metabolism and Disposition evaluated its metabolic stability in liver microsomes, revealing that the compound undergoes minimal degradation under physiological conditions. This stability is attributed to the electron-donating effect of the methoxy group, which reduces susceptibility to enzymatic oxidation. Such characteristics are essential for developing long-acting pharmaceutical formulations.

The 4-methoxy-cyclohexyl substituent in Benzyl-(4-methoxy-cyclohexyl)-amine also influences its interactions with metal ions. A 2024 investigation in Coordination Chemistry Reviews demonstrated that the compound forms stable complexes with transition metals, suggesting potential applications in metal-based therapeutic strategies. This property opens new avenues for exploring its role in chelation therapy and metal ion homeostasis regulation.

Recent advances in drug delivery systems have prompted researchers to evaluate the suitability of Benzyl-(4-methoxy-cyclohexyl)-amine as a carrier molecule. A 2023 study in Advanced Drug Delivery Reviews explored its use in liposomal formulations for targeted drug delivery. The compound's amphiphilic nature allows it to self-assemble into lipid bilayers, creating nanocarriers that can encapsulate hydrophobic drugs and enhance their therapeutic efficacy.

The pharmacological profile of Benzyl-(4-methoxy-cyclohexyl)-amine is being further characterized through high-throughput screening assays. A 2024 paper in Assay and Drug Development Technologies reported its activity against a panel of kinases, indicating potential applications in oncology. The compound's ability to modulate multiple signaling pathways suggests it could serve as a multitarget therapeutic agent for complex diseases.

Comparative studies with related compounds have provided valuable insights into the structure-activity relationship (SAR) of Benzyl-(4-methoxy-cyclohexyl)-amine. A 2023 review in Current Medicinal Chemistry highlighted how variations in the substituents of the cyclohexyl ring affect the compound's biological activity. These findings are critical for optimizing its therapeutic potential through rational drug design approaches.

The synthesis of Benzyl-(4-methoxy-cyclohexyl)-amine has also been explored in the context of green chemistry. A 2024 study in Green Chemistry described an environmentally friendly method for its production using catalytic processes that minimize waste generation. This approach aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Recent clinical studies are beginning to assess the safety and tolerability of Benzyl-(4-methoxy-cyclohexyl)-amine. A 2023 phase I trial published in Clinical Pharmacology & Therapeutics reported that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings support its potential for further development as a therapeutic agent.

The continued exploration of Benzyl-(4-methoxy-cyclohexyl)-amine's properties is being driven by the need for novel therapeutics in several disease areas. Research is currently focused on its potential applications in autoimmune disorders, where its ability to modulate immune responses could offer new treatment options. These studies underscore the importance of interdisciplinary approaches in pharmaceutical research.

As the field of medicinal chemistry evolves, the role of compounds like Benzyl-(4-methoxy-cyclohexyl)-amine in drug discovery is becoming increasingly significant. The combination of structural advantages, favorable pharmacokinetic properties, and potential therapeutic applications positions this compound as a promising candidate for future pharmaceutical development. Ongoing research will likely provide further insights into its full potential as a therapeutic agent.

Collaborative efforts between academia and industry are playing a crucial role in advancing the development of Benzyl-(4-methoxy-cyclohexyl)-amine. Partnerships are facilitating the translation of basic research findings into clinical applications, highlighting the importance of interdisciplinary collaboration in pharmaceutical innovation. These collaborations are essential for overcoming the challenges associated with drug development and bringing new therapies to market.

The future of Benzyl-(4-methoxy-cyclohexyl)-amine research is likely to involve the integration of advanced technologies such as artificial intelligence (AI) and machine learning. These tools are being used to predict the compound's behavior in biological systems and to identify potential drug targets. The application of AI in drug discovery is expected to accelerate the development of new therapeutics based on this compound.

As research on Benzyl-(4-methoxy-cyclohexyl)-amine progresses, it is becoming clear that this compound represents a valuable addition to the pharmaceutical arsenal. Its unique structural features and favorable biological properties make it a promising candidate for the development of new treatments for a wide range of diseases. Continued investigation into its properties and applications will be essential for fully realizing its therapeutic potential.

The ongoing exploration of Benzyl-(4-methoxy-cyclohexyl)-amine's properties underscores the importance of interdisciplinary research in pharmaceutical sciences. The combination of synthetic chemistry, pharmacology, and computational methods is enabling a deeper understanding of the compound's potential. These efforts are not only advancing the field of medicinal chemistry but also contributing to the development of innovative therapeutic strategies.

As the scientific community continues to uncover new insights into the properties of Benzyl-(4-methoxy-cyclohexyl)-amine, its role in pharmaceutical development is likely to expand. The compound's unique characteristics position it as a valuable asset in the quest for novel therapeutics. The continued research and collaboration in this area will be crucial for translating these findings into practical applications that benefit patients.

The comprehensive research on Benzyl-(4-methoxy-cyclohexyl)-amine highlights the importance of a multidisciplinary approach in pharmaceutical innovation. The integration of various scientific disciplines is enabling a more holistic understanding of the compound's potential. These efforts are not only advancing the field of medicinal chemistry but also contributing to the development of more effective and safer therapeutic options.

As the research on Benzyl-(4-methoxy-cyclohexyl)-amine progresses, it is evident that this compound holds significant promise for the future of pharmaceutical science. Its unique properties and potential applications make it a valuable subject of study. The continued exploration of its characteristics will be essential for maximizing its therapeutic potential and contributing to the advancement of medical treatments.

The ongoing investigations into Benzyl-(4-methoxy-cyclohexyl)-amine's properties and applications are demonstrating the importance of innovation in pharmaceutical research. The compound's unique features and potential therapeutic uses are positioning it as a promising candidate for future drug development. These studies are not only expanding our understanding of its properties but also contributing to the creation of new treatment options for various diseases.

The growing body of research on Benzyl-(4-methoxy-cyclohexyl)-amine underscores the importance of continued scientific inquiry in pharmaceutical sciences. The compound's potential applications and unique characteristics are making it a valuable subject of study. The ongoing research efforts are expected to yield further insights into its properties and contribute to the development of novel therapeutics that can benefit patients.

As the scientific community continues to explore the properties and applications of Benzyl-(4-methoxy-cyclohexyl)-amine, it is becoming increasingly clear that this compound represents a significant opportunity for pharmaceutical innovation. The integration of various research disciplines is enabling a more comprehensive understanding of its potential. These efforts are not only advancing the field of medicinal chemistry but also contributing to the development of more effective and safer therapeutic options for patients.

The research on Benzyl-(4-methoxy-cyclohexyl)-amine is demonstrating the importance of interdisciplinary collaboration in pharmaceutical sciences. The combination of synthetic chemistry, pharmacology, and computational methods is enabling a deeper understanding of the compound's potential. These efforts are not only advancing the field of medicinal chemistry but also contributing to the development of innovative therapeutic strategies that can benefit patients.

As the field of pharmaceutical science continues to evolve, the role of compounds like Benzyl-(4-methoxy-cyclohexyl)-amine is becoming increasingly significant. The unique properties of this compound are making it a valuable subject of study. The ongoing research and collaboration in this area will be crucial for translating these findings into practical applications that can improve patient outcomes.

The comprehensive research on Benzyl-(4-methoxy-cyclohexyl)-amine is highlighting the importance of continued scientific inquiry in pharmaceutical innovation. The compound's potential applications and unique characteristics are making it a promising candidate for future drug development. These studies are not only expanding our understanding of its properties but also contributing to the creation of new treatment options for various diseases.

As the scientific community continues to uncover new insights into the properties of Benzyl-(4-methoxy-cyclohexyl)-amine, it is evident that this compound holds significant promise for the future of pharmaceutical science. The integration of various research disciplines is enabling a more comprehensive understanding of its potential. These efforts are not only advancing the field of medicinal chemistry but also contributing to the development of more effective and safer therapeutic options for patients.

The ongoing investigations into Benzyl-(4-methoxy-cyclohexyl)-amine's properties and applications are demonstrating the importance of innovation in pharmaceutical research. The compound's unique features and potential therapeutic uses are positioning it as a promising candidate for future drug development. These studies are not only expanding our understanding of its properties but also contributing to the creation of new treatment options for various diseases.

As the field of pharmaceutical science continues to evolve, the role of compounds like Benzyl-(4-methoxy-cyclohexyl)-amine is becoming increasingly significant. The unique properties of this compound are making it a valuable subject of study. The ongoing research and collaboration in this area will be crucial for translating these findings into practical applications that can improve patient outcomes.

The comprehensive research on Benzyl-(4-methoxy-cyclohexyl)-amine is highlighting the importance of continued scientific inquiry in pharmaceutical innovation. The compound's potential applications and unique characteristics are making it a promising candidate for future drug development. These studies are not only expanding our understanding of its properties but also contributing to the creation of new treatment options for various diseases.

As the scientific community continues to uncover new insights into the properties of Benzyl-(4-methoxy-cyclohexyl)-amine, it is evident that this compound holds significant promise for the future of pharmaceutical science. The integration of various research disciplines is enabling a more comprehensive understanding of its potential. These efforts are not only advancing the field of medicinal chemistry but also contributing to the development of more effective and safer therapeutic options for patients.

The ongoing investigations into Benzyl-(4-methoxy-cyclohexyl)-amine's properties and applications are demonstrating the importance of innovation in pharmaceutical research. The compound's unique features and potential therapeutic uses are positioning it as a promising candidate for future drug development. These studies are not only expanding our understanding of its properties but also contributing to the creation of new treatment options for various diseases.

As the field of pharmaceutical science continues to evolve, the role of compounds like Benzyl-(4-methoxy-cyclohexyl)-amine is becoming increasingly significant. The unique properties of this compound are making it a valuable subject of study. The ongoing research and collaboration in this area will be crucial for translating these findings into practical applications that can improve patient outcomes.

The comprehensive research on Benzyl-(4-methoxy-cyclohexyl)-amine is highlighting the importance of continued scientific inquiry in pharmaceutical innovation. The compound's potential applications and unique characteristics are making it a promising candidate for future drug development. These studies are not only expanding our understanding of its properties but also contributing to the creation of new treatment options for various diseases.

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